Cas no 74690-70-3 (9H-Pyrido[3,4-b]indole-1-carboxaldehyde, 4-hydroxy-)

• Product Name: 9H-Pyrido[3,4-b]indole-1-carboxaldehyde, 4-hydroxy-
• CAS No: 74690-70-3
• MF: C₁₂H₈N₂O₂
• MW: 212.204122543335
• CID: 530793
• PubChem ID: 11820484
• Update Time: 2025-04-19

9H-Pyrido[3,4-b]indole-1-carboxaldehyde, 4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrido[3,4-b]indole-1-carboxaldehyde, 4-hydroxy-
• 4-hydroxy-9H-pyrido[3,4-b]indole-1-carbaldehyde
• DTXSID80473778
• 4-Hydroxy-9H-beta-carboline-1-carbaldehyde
• SCHEMBL2124793
• 74690-70-3
• 4-Hydroxy-9h-pyrido[3,4-b]indole-1-carboxaldehyde

• Inchi： 1S/C12H8N2O2/c15-6-9-12-11(10(16)5-13-9)7-3-1-2-4-8(7)14-12/h1-6,14,16H
• InChI Key： KEMBGOYCFKOHHY-UHFFFAOYSA-N
• SMILES： OC1C2=C(NC3C2=CC=CC=3)C(C=O)=NC=1

Computed Properties

• Exact Mass: 212.058577502g/mol
• Monoisotopic Mass: 212.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids Harmala alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Harmala alkaloids